Cas no 122535-58-4 (Karnamicin C5)

• Product Name: Karnamicin C5
• CAS No: 122535-58-4
• MF: C₁₆H₂₁N₃O₅S
• MW: 367.42004275322
• CID: 222476
• PubChem ID: 14837688
• Update Time: 2024-02-29

Karnamicin C5 Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide,3-hydroxy-6-[2-(1-hydroxypentyl)-4-thiazolyl]-4,5-dimethoxy-, (+)-
• (+)-3-Hydroxy-6-[2-(1-hydroxypentyl)-4-thiazolyl]-4,5-dimethoxy-2-pyridinecarboxamide
• AntibioticBU 3557C5
• Karnamicin C5
• 3-hydroxy-6-[2-(1-hydroxypentyl)-1,3-thiazol-4-yl]-4,5-dimethoxypyridine-2-carboxamide
• 122535-58-4

• Inchi： 1S/C16H21N3O5S/c1-4-5-6-9(20)16-18-8(7-25-16)10-13(23-2)14(24-3)12(21)11(19-10)15(17)22/h7,9,20-21H,4-6H2,1-3H3,(H2,17,22)
• InChI Key： LOKJKKSGZWKPAO-UHFFFAOYSA-N
• SMILES： S1C=C(C2C(=C(C(=C(C(N)=O)N=2)O)OC)OC)N=C1C(CCCC)O

Computed Properties

• Exact Mass: 367.12019195g/mol
• Monoisotopic Mass: 367.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 156
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides